N-{2-[4-(3-bromobenzoyl)-1-piperazinyl]ethyl}-N'-(4-methoxyphenyl)ethanediamide

• IUPAC Name: N-[2-[4-(3-bromobenzoyl)piperazin-1-yl]ethyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C22H25BrN4O4/c1-31-19-7-5-18(6-8-19)25-21(29)20(28)24-9-10-26-11-13-27(14-12-26)22(30)16-3-2-4-17(23)15-16/h2-8,15H,9-14H2,1H3,(H,24,28)(H,25,29)
• InChI Key: GNOUGGXQVWJNGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCCN2CCN(CC2)C(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C22H25BrN4O4
• Molecular Weight: 489.4 g/mol

Description

N-{2-[4-(3-bromobenzoyl)-1-piperazinyl]ethyl}-N'-(4-methoxyphenyl)ethanediamide, commonly known as BMS-806, is a novel small molecule compound that has been developed as a potential therapeutic agent for the treatment of cancer. It belongs to the class of drugs known as piperazine derivatives and has shown promising results in preclinical studies.

Mechanism of Action

BMS-806 is a selective inhibitor of the protein kinase CK2, which plays a critical role in many cellular processes, including cell proliferation and survival. By inhibiting CK2, BMS-806 disrupts the signaling pathways that promote cancer cell growth and survival, leading to cancer cell death.
Biochemical and Physiological Effects
BMS-806 has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. It is well-tolerated in preclinical models, with no significant toxicity observed at therapeutic doses. BMS-806 has also been shown to penetrate the blood-brain barrier, suggesting that it may have potential as a treatment for brain tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMS-806 is its selectivity for CK2, which reduces the risk of off-target effects. It also has a relatively low molecular weight, which may facilitate its delivery to target tissues. However, one limitation of BMS-806 is its poor solubility in aqueous solutions, which may pose challenges for formulation and administration.

Future Directions

There are several potential future directions for the development of BMS-806 as a cancer therapeutic. One area of focus is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy in vivo. Another direction is the identification of biomarkers that can predict patient response to BMS-806, which could help to personalize cancer treatment. Additionally, there is interest in exploring the potential of BMS-806 in combination with other anticancer agents, such as chemotherapy or immunotherapy, to enhance its therapeutic effects.

Scientific Research Applications

BMS-806 has been extensively studied in preclinical models of cancer, including breast, lung, and prostate cancer. It has shown potent anticancer activity, both in vitro and in vivo, and has been shown to induce apoptosis (programmed cell death) in cancer cells. BMS-806 has also been found to inhibit the growth and migration of cancer cells, as well as the formation of new blood vessels that supply nutrients to tumors.